molecular formula C9H17NO4 B14317707 Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate CAS No. 105804-84-0

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate

Cat. No.: B14317707
CAS No.: 105804-84-0
M. Wt: 203.24 g/mol
InChI Key: HOXSKYFLDYDRQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate is an organic compound with a complex structure It is characterized by the presence of a methyl group, a methoxy group, and an amino group attached to a butanoate backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate typically involves the reaction of 3-methylbutanoic acid with 2-methoxy-2-oxoethylamine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are mixed and allowed to react over a specified period. The reaction mixture is then subjected to purification processes such as distillation or crystallization to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: It can be reduced to form amines or alcohols.

    Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce primary or secondary amines.

Scientific Research Applications

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate has several applications in scientific research:

    Chemistry: It is used as a building block in organic synthesis.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic uses.

    Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

  • Methyl 3-[(2-methoxy-2-oxoethyl)thio]propanoate
  • Methyl 2-[(2-methoxy-2-oxoethyl)amino]acetate

Uniqueness

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate is unique due to its specific structural features, which confer distinct chemical and biological properties

Properties

105804-84-0

Molecular Formula

C9H17NO4

Molecular Weight

203.24 g/mol

IUPAC Name

methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate

InChI

InChI=1S/C9H17NO4/c1-9(2,5-7(11)13-3)10-6-8(12)14-4/h10H,5-6H2,1-4H3

InChI Key

HOXSKYFLDYDRQI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC(=O)OC)NCC(=O)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.